Cas no 889357-64-6 (Methyl 2-amino-4-(4-chlorophenyl)-5-methylthiophene-3-carboxylate)

Methyl 2-amino-4-(4-chlorophenyl)-5-methylthiophene-3-carboxylate structure
889357-64-6 structure
Product Name:Methyl 2-amino-4-(4-chlorophenyl)-5-methylthiophene-3-carboxylate
CAS No:889357-64-6
MF:C13H12ClNO2S
MW:281.757881164551
CID:876632
Update Time:2023-08-03

Methyl 2-amino-4-(4-chlorophenyl)-5-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-amino-4-(4-chlorophenyl)-5-methylthiophene-3-carboxylate
    • methyl 2-amino-4-(4-chlorophenyl)-5-methyl-3-thiophenecarboxylate
    • 2-Amino-4-(4-chloro-phenyl)-5-methyl-thiophene-3-carboxylic acid methyl ester
    • CBMicro_046725
    • STK348740
    • BBL016155
    • 1165AE
    • SBB019634
    • IMED275245643
    • Methyl 2-amino-4-(4-chlorophenyl)-5-methylthiophene-3-carboxylate
    • Inchi: 1S/C13H12ClNO2S/c1-7-10(8-3-5-9(14)6-4-8)11(12(15)18-7)13(16)17-2/h3-6H,15H2,1-2H3
    • InChI Key: YDTXFIUCMWUHLI-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=C(C)SC(=C1C(=O)OC)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 307
  • Topological Polar Surface Area: 80.6

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